Cas no 306978-45-0 (4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE)

• Product Name: 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE
• CAS No: 306978-45-0
• MF: C₁₉H₂₅NO₃S
• MW: 347.471704244614
• CID: 5155759
• Update Time: 2025-06-09

4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-3-(2-methylbenzenesulfonyl)-2-(pentyloxy)pyridine
• 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE
• 4,6-DIMETHYL-3-[(2-METHYLPHENYL)SULFONYL]-2-(PENTYLOXY)PYRIDINE
• Pyridine, 4,6-dimethyl-3-[(2-methylphenyl)sulfonyl]-2-(pentyloxy)-

• Inchi： 1S/C19H25NO3S/c1-5-6-9-12-23-19-18(15(3)13-16(4)20-19)24(21,22)17-11-8-7-10-14(17)2/h7-8,10-11,13H,5-6,9,12H2,1-4H3
• InChI Key： QVHZGXOJMMPXRN-UHFFFAOYSA-N
• SMILES： C1(OCCCCC)=NC(C)=CC(C)=C1S(C1=CC=CC=C1C)(=O)=O

Additional information on 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE

4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE: An Overview of CAS No. 306978-45-0

4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE (CAS No. 306978-45-0) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anti-cancer treatments. This article provides a comprehensive overview of the compound, delving into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE is notable for its combination of a pyridine ring and a sulfone functional group. The presence of these moieties imparts distinct chemical and biological properties to the molecule. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, is known for its electron-withdrawing nature and ability to form stable complexes with metal ions. The sulfone group, on the other hand, is highly polar and can participate in hydrogen bonding interactions, making it an important functional group in drug design.

The synthesis of 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of 4,6-dimethyl-2-(pentyloxy)pyridine with 2-methylphenyl sulfonyl chloride in the presence of a base such as triethylamine. This reaction proceeds via nucleophilic substitution at the sulfonyl chloride group, leading to the formation of the desired sulfone product. Recent advancements in green chemistry have also explored more environmentally friendly methods for synthesizing this compound, such as using catalytic systems and microwave-assisted reactions to enhance yield and reduce waste.

In terms of biological activity, 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE has shown promising results in several preclinical studies. Research has demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, studies have indicated that this compound possesses anti-cancer properties by inducing apoptosis in various cancer cell lines. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE effectively inhibited the growth of human breast cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways.

The pharmacokinetic profile of 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE is another critical aspect that has been extensively studied. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, making it a promising candidate for further development as a therapeutic agent. However, ongoing research is focused on optimizing these properties to enhance its therapeutic efficacy and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings are encouraging and pave the way for more advanced clinical studies to further validate its therapeutic potential.

In conclusion, 4,6-DIMETHYL-2-(PENTYLOXY)-3-PYRIDINYL 2-METHYLPHENYL SULFONE (CAS No. 306978-45-0) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, highlighting its significance in the field.